Cas no 1423028-88-9 (3-Amino-2-methoxypropan-1-ol hydrochloride)

3-Amino-2-methoxypropan-1-ol hydrochloride is a versatile organic compound featuring both amino and hydroxyl functional groups, making it a valuable intermediate in pharmaceutical and chemical synthesis. Its hydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in aqueous systems. The methoxy group contributes to its unique reactivity profile, enabling selective modifications in complex molecular frameworks. This compound is particularly useful in the preparation of biologically active molecules, including drug candidates and specialty chemicals. Its well-defined structure and consistent purity ensure reliable performance in research and industrial applications, supporting advancements in medicinal chemistry and material science.
3-Amino-2-methoxypropan-1-ol hydrochloride structure
1423028-88-9 structure
Product Name:3-Amino-2-methoxypropan-1-ol hydrochloride
CAS No:1423028-88-9
MF:C4H12ClNO2
MW:141.596580505371
MDL:MFCD22565901
CID:4603529
PubChem ID:71756845
Update Time:2025-05-22

3-Amino-2-methoxypropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-methoxypropan-1-ol hydrochloride
    • 3-amino-2-methoxypropan-1-ol;hydrochloride
    • AS-83917
    • 1423028-88-9
    • E80980
    • 3-AMINO-2-METHOXYPROPAN-1-OLHYDROCHLORIDE
    • CS-0074707
    • AKOS026742273
    • EN300-114607
    • F8887-8098
    • 3-Amino-2-methoxypropan-1-ol hydrochloride
    • MDL: MFCD22565901
    • Inchi: 1S/C4H11NO2.ClH/c1-7-4(2-5)3-6;/h4,6H,2-3,5H2,1H3;1H
    • InChI Key: VQEFEBVDYADFRW-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(CO)CN

Computed Properties

  • Exact Mass: 141.0556563g/mol
  • Monoisotopic Mass: 141.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 40.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.5

3-Amino-2-methoxypropan-1-ol hydrochloride Pricemore >>

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Additional information on 3-Amino-2-methoxypropan-1-ol hydrochloride

3-Amino-2-methoxypropan-1-ol Hydrochloride (CAS 1423028-88-9): A Versatile Chemical Intermediate for Pharmaceutical and Specialty Applications

3-Amino-2-methoxypropan-1-ol hydrochloride (CAS 1423028-88-9) is an important organic compound with growing significance in pharmaceutical synthesis and specialty chemical applications. This amino alcohol derivative features both amino and hydroxyl functional groups, making it a valuable building block for more complex molecular structures. The compound's molecular formula is C4H12ClNO2, with a molecular weight of 141.59 g/mol.

The unique structural features of 3-amino-2-methoxypropan-1-ol HCl contribute to its versatility in organic synthesis. The presence of both primary amine and hydroxyl groups allows for multiple reaction pathways, while the methoxy group provides additional synthetic handles. This compound typically appears as a white to off-white crystalline powder with good solubility in water and polar organic solvents, properties that enhance its utility in various chemical processes.

In pharmaceutical applications, 3-amino-2-methoxypropan-1-ol hydrochloride serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Researchers particularly value this compound for constructing chiral molecules and bioactive compounds due to its stereochemical properties. Recent studies highlight its potential in developing CNS-targeting drugs, with particular interest in neurological and psychiatric medications.

The compound's stability under various conditions makes it suitable for scale-up production in the pharmaceutical industry. Manufacturers often seek high-purity 3-amino-2-methoxypropan-1-ol HCl to ensure consistent results in downstream applications. Quality control typically involves HPLC analysis and spectroscopic characterization to verify identity and purity.

Beyond pharmaceuticals, 3-amino-2-methoxypropan-1-ol hydrochloride finds applications in specialty chemicals and material science. Its bifunctional nature makes it useful for creating polymeric materials with specific properties. Researchers are exploring its potential in developing advanced coatings and functional materials with tailored characteristics.

The synthesis of 3-amino-2-methoxypropan-1-ol HCl typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. Process optimization continues to be an active area of research to enhance yield and purity while minimizing environmental impact.

Storage and handling of 3-amino-2-methoxypropan-1-ol hydrochloride require standard laboratory precautions. The compound should be kept in tightly sealed containers under dry conditions to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling the powder form to prevent irritation.

The market for 3-amino-2-methoxypropan-1-ol hydrochloride has shown steady growth, driven by increasing demand from the pharmaceutical sector and expanding applications in material science. Suppliers typically offer the compound in various quantities, from gram-scale for research purposes to kilogram quantities for industrial applications. Pricing reflects the compound's purity grade and packaging specifications.

Analytical characterization of 3-amino-2-methoxypropan-1-ol HCl typically includes NMR spectroscopy, mass spectrometry, and elemental analysis. These techniques confirm the compound's structure and purity, which are critical for research and industrial applications. Recent advances in analytical chemistry have improved the detection and quantification of this compound in complex mixtures.

Regulatory status of 3-amino-2-methoxypropan-1-ol hydrochloride varies by region, but it generally falls under standard chemical regulations. Manufacturers and users should consult local chemical safety guidelines and maintain proper documentation. The compound's SDS (Safety Data Sheet) provides essential information for safe handling and disposal.

Future research directions for 3-amino-2-methoxypropan-1-ol HCl include exploring its potential in bioconjugation chemistry and drug delivery systems. The compound's functional groups offer opportunities for creating targeted therapeutics and smart materials. Additionally, efforts continue to develop more efficient synthetic routes to meet growing demand while reducing production costs.

For researchers working with 3-amino-2-methoxypropan-1-ol hydrochloride, proper experimental design and process optimization can significantly impact results. The compound's reactivity profile allows for diverse transformations, making it valuable for medicinal chemistry and materials research. Collaboration between synthetic chemists and application specialists continues to uncover new uses for this versatile intermediate.

The scientific literature contains numerous references to 3-amino-2-methoxypropan-1-ol HCl applications, particularly in patent documents and journal articles describing pharmaceutical intermediates and specialty chemicals. Researchers can find detailed synthetic procedures and application examples in these resources, which provide valuable insights for new applications and process improvements.

Quality specifications for 3-amino-2-methoxypropan-1-ol hydrochloride typically include parameters such as assay purity, melting point range, and impurity profiles. These specifications ensure the compound meets the requirements for its intended use. Advanced purification techniques, including recrystallization and chromatography, help achieve the necessary purity levels for sensitive applications.

As the chemical industry continues to evolve, 3-amino-2-methoxypropan-1-ol hydrochloride maintains its position as a valuable chemical building block. Its combination of functional groups and synthetic flexibility ensures ongoing relevance in both established and emerging applications. The compound's role in developing new therapeutic agents and advanced materials highlights its importance in modern chemistry.

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